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Compound of Interest

Compound Name: Propylene glycol diacetate

Cat. No.: B174932 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemicals such as Propylene Glycol Diacetate (PGDA). This guide

provides essential, immediate safety and logistical information, including detailed personal

protective equipment (PPE) protocols, to foster a secure research environment.

Chemical Identity:

Identifier Value

Chemical Name Propylene glycol diacetate

CAS Number 623-84-7

Synonyms
1,2-Diacetoxypropane, 1,2-Propanediol

diacetate, Propylene diacetate

Personal Protective Equipment (PPE) Protocol
Adherence to proper PPE protocols is the first line of defense against potential exposure. The

following sections detail the required PPE for handling Propylene Glycol Diacetate.

Eye and Face Protection
Safety glasses with side shields or chemical safety goggles are mandatory to protect against

splashes.[1][2][3] In situations with a higher risk of splashing, a face shield should be worn in
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addition to goggles.[1]

Skin Protection
Wear protective gloves and a clean, body-covering lab coat.[1][2] For special purposes, it is

recommended to check the chemical resistance of the protective gloves with the supplier.[4]

Glove Selection:

Glove Material Recommendation
Breakthrough Time

(Estimated)

Nitrile Rubber Good > 480 minutes

Neoprene Good > 480 minutes

Natural Rubber Not Recommended < 15 minutes

Polyvinyl Chloride (PVC) Not Recommended < 15 minutes

Note: Breakthrough times are estimates and can vary based on glove thickness, manufacturer,

and specific laboratory conditions. Always inspect gloves for signs of degradation or perforation

before use.

Respiratory Protection
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[4][5] If ventilation is inadequate or in the event of a large spill, a

NIOSH-approved respirator with an organic vapor cartridge is required.[5][6] For emergencies

or unknown exposure levels, a full-face positive-pressure, air-supplied respirator should be

used.[1]

Experimental Workflow for PPE Selection
The selection of appropriate PPE is a critical step that requires a thorough risk assessment of

the planned experimental procedure.
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Risk Assessment

PPE Selection

Verification & Use

Identify Hazards of
Propylene Glycol Diacetate

Evaluate Experimental Procedure
(e.g., heating, agitation)

Assess Potential for
Splash, Aerosolization, or Spill

Eye/Face Protection:
Goggles or Face Shield

Hand Protection:
Select Appropriate Gloves

(e.g., Nitrile)

Body Protection:
Lab Coat or Chemical Resistant Apron

Respiratory Protection:
Fume Hood or Respirator

Inspect PPE
Before Use

Follow Donning &
Doffing Procedures

Review and Update
Assessment as Needed

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate Personal Protective Equipment (PPE).
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Donning and Doffing Procedures
Properly putting on (donning) and taking off (doffing) PPE is crucial to prevent contamination.

Donning (Putting On) Doffing (Taking Off)

1. Lab Coat

2. Respirator
(if required)

3. Goggles or
Face Shield

4. Gloves

Ready for Work

1. Gloves

2. Goggles or
Face Shield

3. Lab Coat

4. Respirator
(if required)

Procedure Complete

Start Leaving Work Area

Click to download full resolution via product page

Caption: Step-by-step procedure for donning and doffing Personal Protective Equipment.

Handling and Storage
Handling: Use in a well-ventilated area and avoid contact with skin and eyes.[6] Wash hands

thoroughly after handling.[4] Do not eat, drink, or smoke in work areas.[4]
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Storage: Store in a cool, dry, and well-ventilated place away from heat sources and strong

oxidants.[5][6] Keep containers tightly closed.

Spill and Disposal Plan
In the event of a spill, evacuate the area and remove all ignition sources.[5] Absorb the spill

with an inert material such as sand or vermiculite and place it in a suitable container for

chemical waste disposal.[5][7]

Waste material must be disposed of in accordance with local, state, and federal regulations.[8]

Do not empty into drains.[4] Handle contaminated packaging in the same way as the substance

itself.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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